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Compound of Interest

Compound Name: Radium nitrate

CAS No.: 10213-12-4

Cat. No.: B592933

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of radium nitrate
(Ra(NO₃)₂) in the preparation and application of calibration standards for a variety of radiation

detectors. The long half-life of its primary isotope, Radium-226 (²²⁶Ra), at approximately 1,600

years, and its complex decay chain make it a versatile and stable reference source for alpha,

beta, and gamma spectroscopy. Proper handling and accurate preparation of these standards

are paramount for ensuring the quality and reliability of radiation measurement data.

Principle of Operation
Radium-226 decays through a series of short-lived daughter products, each emitting

characteristic alpha, beta, and gamma radiation at various energies. This cascade of decay

products, when in secular equilibrium with the ²²⁶Ra parent, provides a wide range of well-

defined energy peaks that can be used for both energy and efficiency calibration of radiation

detectors. The process of reaching this equilibrium, where the decay rate of the daughter

nuclides equals that of the parent, typically requires sealing the radium source for about 30

days to contain the gaseous radon-222 (²²²Rn) and its progeny.
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Data Presentation
Radium-226 Decay Chain and Emissions
The following table summarizes the primary decay products of ²²⁶Ra and their most prominent

emissions used for detector calibration.

Nuclide Half-life
Primary
Emission(s)

Energy (keV)
Emission
Probability (%)

²²⁶Ra 1600 years Alpha (α) 4784 94.45

Gamma (γ) 186.2 3.59

²²²Rn 3.82 days Alpha (α) 5489 ~100

²¹⁴Pb 26.8 minutes Beta (β⁻) 1024 (max) 48.0

Gamma (γ) 295.2 18.42

Gamma (γ) 351.9 35.60

²¹⁴Bi 19.9 minutes Beta (β⁻) 3272 (max) 42.0

Gamma (γ) 609.3 45.49

Gamma (γ) 1120.3 14.91

Gamma (γ) 1764.5 15.30

²¹⁰Pb 22.3 years Beta (β⁻) 63.5 (max) 84.0

Gamma (γ) 46.5 4.25

*Note: This table presents a selection of the most commonly used emissions
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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